Cas no 920393-06-2 (N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide
• CAS No: 920393-06-2
• MF: C₁₂H₁₅FN₂O₃
• MW: 254.257506608963
• CID: 5505500
• Update Time: 2025-06-14

N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-fluorophenyl)methyl]-N-(3-hydroxypropyl)oxamide
• N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide

• Inchi： 1S/C12H15FN2O3/c13-10-4-2-9(3-5-10)8-15-12(18)11(17)14-6-1-7-16/h2-5,16H,1,6-8H2,(H,14,17)(H,15,18)
• InChI Key： MQLWZKMSZJQBEJ-UHFFFAOYSA-N
• SMILES： C(NCCCO)(=O)C(NCC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide (CAS No. 920393-06-2)

N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide, with the CAS registry number 920393-06-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a fluorophenyl group with a hydroxypropyl moiety linked via an ethanediamide backbone. Its structural complexity and functional groups make it a promising candidate for applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for fluorinated compounds like N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring fluorinated derivatives to improve the efficacy of therapeutic agents, aligning with trends in precision medicine and personalized healthcare. The incorporation of a 4-fluorophenyl group in this compound is particularly noteworthy, as fluorine atoms are known to modulate lipophilicity and binding affinity—key factors in drug design.

The 3-hydroxypropyl segment of N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide introduces additional versatility, enabling potential conjugation with other molecules or participation in hydrogen bonding. This feature is critical for applications in prodrug development or as a linker in bioconjugation strategies. Moreover, the ethanediamide core provides a stable scaffold, often exploited in the synthesis of peptidomimetics or small-molecule inhibitors.

From an industrial perspective, the synthesis and scalability of CAS No. 920393-06-2 are subjects of ongoing optimization. Green chemistry principles are being applied to reduce waste and improve yield, reflecting broader societal concerns about sustainable manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of this compound, addressing the stringent quality standards required in pharmaceutical applications.

Emerging studies suggest that N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide may have potential in addressing unmet medical needs, such as neurodegenerative diseases or inflammatory disorders. Its mechanism of action, while still under investigation, could involve modulation of protein-protein interactions or allosteric enzyme regulation. These prospects align with growing public interest in novel therapeutic approaches, as evidenced by frequent searches for terms like "fluorinated drug candidates" and "next-generation small molecules."

In summary, N'-(4-fluorophenyl)methyl-N-(3-hydroxypropyl)ethanediamide (CAS No. 920393-06-2) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted structure and functional adaptability position it as a valuable tool for researchers aiming to bridge the gap between laboratory discovery and clinical application. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both academic and industrial research endeavors.